Cas no 2324513-65-5 (6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 2324513-65-5
• MF: C₁₁H₁₂ClF₃N₂O₂S
• MW: 328.738390922546
• CID: 6310650
• PubChem ID: 154764567
• Update Time: 2025-05-20

6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide
• EN300-26590046
• 2324513-65-5
• Z2677422503

• Inchi： 1S/C11H12ClF3N2O2S/c1-17(6-7-2-3-7)20(18,19)8-4-9(11(13,14)15)10(12)16-5-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： BDJREUNZXFKNPC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C=N1)S(N(C)CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 328.0260110g/mol
• Monoisotopic Mass: 328.0260110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide

6-Chloro-N-(Cyclopropylmethyl)-N-Methyl-5-(Trifluoromethyl)Pyridine-3-Sulfonamide: A Comprehensive Overview

The compound 6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide, identified by the CAS number 2324513-65-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in drug design and material science. The structure of this molecule is characterized by a pyridine ring substituted with multiple functional groups, including a chlorine atom at the 6-position, a trifluoromethyl group at the 5-position, and a sulfonamide group at the 3-position. Additionally, the nitrogen atom in the sulfonamide group is substituted with both a cyclopropylmethyl and a methyl group, adding further complexity to its structure.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and sulfonation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to synthesize such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the cyclopropylmethyl group with high precision. Furthermore, the introduction of the trifluoromethyl group has been optimized through electrophilic fluorination techniques, ensuring minimal by-product formation and improved yield.

The unique combination of functional groups in this molecule imparts distinctive chemical properties. The pyridine ring contributes aromatic stability and potential for hydrogen bonding interactions, while the chlorine and trifluoromethyl groups introduce electron-withdrawing effects that can modulate the electronic properties of the molecule. The sulfonamide group is known for its ability to form strong hydrogen bonds, making it an attractive moiety for drug design where bioavailability and target binding affinity are critical.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. For example, its ability to inhibit specific kinase enzymes has been explored in preclinical models, showing promising results in cancer treatment regimens. The trifluoromethyl group has been shown to enhance lipophilicity without compromising solubility, which is a critical balance for drug candidates. Additionally, computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic profiles, suggesting its potential for oral administration.

In terms of industrial applications, this compound has been investigated as a precursor for advanced materials such as high-performance polymers and specialty surfactants. Its unique combination of functional groups allows for versatile reactivity under different reaction conditions, making it a valuable building block in organic synthesis.

From an environmental perspective, researchers have examined the biodegradation pathways of this compound under simulated environmental conditions. Results indicate that it undergoes slow hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This information is crucial for assessing its environmental impact and designing sustainable manufacturing processes.

In conclusion, 6-chloro-N-(cyclopropylmethyl)-N-methyl-5-(trifluoromethyl)pyridine-3-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure offers opportunities for innovation in drug development and materials science while presenting challenges in terms of synthesis optimization and environmental impact assessment.